1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane

• CAS No.: 143318-98-3
• Molecular Formula: C26H28
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 1,1,4,4-tetra(cyclopenta-1,3-dien-1-yl)cyclohexane
• InChI: InChI=1S/C26H28/c1-2-10-21(9-1)25(22-11-3-4-12-22)17-19-26(20-18-25,23-13-5-6-14-23)24-15-7-8-16-24/h1-9,11,13,15H,10,12,14,16-20H2
• InChI Key: SVKRMEHBGBZZRL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1(C2=CC=CC2)C3=CC=CC3)(C4=CC=CC4)C5=CC=CC5

Description

1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane is a complex organic compound characterized by its unique structure, which includes multiple cyclopentadienyl groups attached to a cyclohexane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane typically involves the reaction of cyclopentadiene with cyclohexane derivatives under specific conditions. One common method includes the Diels-Alder reaction, where cyclopentadiene acts as a diene and reacts with a suitable dienophile to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale Diels-Alder reactions, optimized for yield and purity. The reaction conditions, such as temperature, pressure, and catalysts, are carefully controlled to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of cyclopentadienone derivatives.

Reduction: Reduction reactions can convert the cyclopent